Impurites
Impurities are chemical substances inside a confined amount of a sample which differ from the chemical composition of the compound of interest. In pharmaceutical world, an impurity is generally considered as an other organic material beside the other drug substances that is arises out of the synthesis most of the time, inorganic contaminants are not considered as an impurity unless they are toxic, such as heavy metal or arsenic.
| VCID | Product Name | CAS No. | MF |
|---|---|---|---|
| VC21352819 | 1-[[(6R,7R)-7-[[(2Z)-2-(2-Amino-4-thiazolyl)-2-[[2-(1,1-dimethylethoxy)-1,1-dimethyl-2-oxoethoxy]imino]acetyl]amino]-2-carboxy-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-en-3-yl]methyl]pyridinium Inner Salt | 102772-66-7 | C26H30N6O7S2 |
| VC21352751 | Benzethonium chloride | 121-54-0 | C27H42NO2.Cl C27H42ClNO2 |
| VC21353903 | 3-Amino-5-[[[2,3-bis(acetyloxy)propyl]amino]carbonyl]-2,4,6-triiodo-benzoic Acid | 122731-59-3 | C15H15I3N2O7 |
| VC21352810 | 8-epi Atazanavir | 1292296-09-3 | C38H52N6O7 |
| VC21353408 | n-(methoxycarbonyl)-l-tert-leucine | 162537-11-3 | C8H15NO4 |
| VC21352782 | 1,2,3,7,8,9-Hexachlorodibenzo-P-dioxin | 19408-74-3 | C12H2Cl6O2 |
| VC21353274 | Methyl 2-phenylbutanoate | 2294-71-5 | C11H14O2 |
| VC21352679 | 3-(2,3-Dichlorobenzamido) Lamotrigine | 252186-79-1 | C16H9Cl4N5O |
| VC21353416 | 2-Methylindolin-1-amine hydrochloride | 31529-47-2 | C9H13ClN2 |
| VC21352808 | Erythronolide B | 3225-82-9 | C21H38O7 |
| VC21353885 | Bazedoxifene 5-|A-D-Glucuronide | 328933-56-8 | C36H42N2O9 |
| VC21353444 | Estrone 3-sulfate sodium salt | 438-67-5 | C18H22NaO5S |
| VC21352802 | 4-(Pyridin-2-yl)benzoic acid | 4385-62-0 | C12H9NO2 |
| VC21352667 | 10-Methoxyiminostilbene | 4698-11-7 | C15H13NO |
| VC21353404 | Isocaffeine | 519-32-4 | C8H10N4O2 |
| VC21353930 | Aldosterone | 52-39-1 | C21H28O5 |
| VC21353907 | (16beta)-16-Methyl-17,21-bis(1-oxopropoxy)pregna-1,4,9(11)-triene-3,20-dione | 52092-12-3 | C28H36O6 |
| VC21353910 | Beclomethasone 21-Acetate 17-Propionate | 5534-08-7 | C27H35ClO7 |
| VC21352776 | Fenofibryl glucuronide | 60318-63-0 | C23H23ClO10 |
| VC21352815 | 13,14-(1,3-Butadiene-1,4-diyl)-[9,10-(1,3-butadiene-1,4-diyl)-[5,6-(1,3-butadiene-1,4-diyl)-[1,2-(1,3-butadiene-1,4-diyl)-4,8,12,16-tetraoxacyclohexadecane-1,5,9,13-tetraene-3,7,11,15-tetraone]]] | 6543-57-3 | C28H16O8 |
| VC21352674 | Etilefrine | 709-55-7 | C10H15NO2 |
| VC21353264 | Calcitroic acid | 71204-89-2 | C23H34O4 |
| VC21354103 | Amantadine | 768-94-5 | C10H17N |
| VC21353450 | 2,3-Dichlorobenzoyl cyanide | 77668-42-9 | C8H3Cl2NO |
| VC21353430 | Desethylamodiaquine | 79352-78-6 | C18H18ClN3O.2HCl |